Cas no 1248104-08-6 (N-Cyclobutyl-2-(methylsulfanyl)aniline)

• Product Name: N-Cyclobutyl-2-(methylsulfanyl)aniline
• CAS No: 1248104-08-6
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 5098569
• PubChem ID: 61776538
• Update Time: 2026-03-02

N-Cyclobutyl-2-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-Cyclobutyl-2-(methylsulfanyl)aniline

• Inchi： 1S/C11H15NS/c1-13-11-8-3-2-7-10(11)12-9-5-4-6-9/h2-3,7-9,12H,4-6H2,1H3
• InChI Key： ORKQNDKZUYFEPB-UHFFFAOYSA-N
• SMILES： C1(NC2CCC2)=CC=CC=C1SC

Additional information on N-Cyclobutyl-2-(methylsulfanyl)aniline

Introduction to N-Cyclobutyl-2-(methylsulfanyl)aniline (CAS No. 1248104-08-6)

N-Cyclobutyl-2-(methylsulfanyl)aniline, a compound with the chemical identifier CAS No. 1248104-08-6, is a significant molecule in the realm of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of a cyclobutyl group and a methylsulfanyl substituent on aniline provides a distinct chemical profile that makes it a subject of interest for synthetic chemists and biologists alike.

The structural composition of N-Cyclobutyl-2-(methylsulfanyl)aniline involves a benzene ring substituted with a cyclobutyl group at the nitrogen position and a methylsulfanyl group at the second carbon position. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The cyclobutyl ring, known for its rigid structure, can enhance the stability of the molecule, while the methylsulfanyl group introduces polarity and potential hydrogen bonding capabilities.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds that incorporate both aromatic and heterocyclic structures. N-Cyclobutyl-2-(methylsulfanyl)aniline falls into this category, making it a candidate for further investigation in drug discovery programs. Its unique structural features suggest potential applications in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of N-Cyclobutyl-2-(methylsulfanyl)aniline is its potential as a building block for more complex molecules. The presence of reactive sites such as the amine and sulfide functionalities allows for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where modifications can be made to optimize potency, selectivity, and pharmacokinetic profiles.

Recent studies have begun to uncover the biological significance of compounds with similar structural motifs. For instance, anilines and their derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclobutyl group into these molecules has been shown to enhance their bioavailability and metabolic stability, making them more suitable for therapeutic use. Similarly, the presence of a methylsulfanyl group can influence the molecule's interactions with biological targets, potentially leading to new mechanisms of action.

The synthesis of N-Cyclobutyl-2-(methylsulfanyl)aniline represents a testament to the advancements in synthetic organic chemistry. Modern techniques have made it possible to construct complex molecules with high precision and yield, opening up new avenues for research. The development of efficient synthetic routes not only facilitates academic exploration but also paves the way for industrial applications in pharmaceutical manufacturing.

In conclusion, N-Cyclobutyl-2-(methylsulfanyl)aniline (CAS No. 1248104-08-6) is a compound of considerable interest due to its unique structure and potential applications in pharmaceutical research. Its combination of aromatic and heterocyclic elements offers a rich ground for exploration, with implications for drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine.